4-{3-[(2-Methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione

• Molecular Formula: C24H20N2O3
• Molecular Weight: 384.4 g/mol
• IUPAC Name: (4E)-4-[[3-[(2-methylphenyl)methoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C24H20N2O3/c1-17-8-5-6-10-19(17)16-29-21-13-7-9-18(14-21)15-22-23(27)25-26(24(22)28)20-11-3-2-4-12-20/h2-15H,16H2,1H3,(H,25,27)/b22-15+
• InChI Key: LUGMQDAPADGPMR-PXLXIMEGSA-N
• Isomeric SMILES: CC1=CC=CC=C1COC2=CC=CC(=C2)/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4
• SMILES: CC1=CC=CC=C1COC2=CC=CC(=C2)C=C3C(=O)NN(C3=O)C4=CC=CC=C4

Description

4-{3-[(2-Methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MPBD and has been synthesized using different methods. The purpose of

Mechanism of Action

The mechanism of action of MPBD is not fully understood. However, it has been suggested that MPBD may act as an antioxidant by scavenging free radicals and inhibiting lipid peroxidation. It has also been suggested that MPBD may exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
MPBD has been found to have various biochemical and physiological effects. In vitro studies have shown that MPBD can inhibit the growth of cancer cells and reduce the production of reactive oxygen species. In vivo studies have shown that MPBD can reduce inflammation and oxidative stress in animal models of disease. However, further studies are needed to fully understand the biochemical and physiological effects of MPBD.

Advantages and Limitations for Lab Experiments

MPBD has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, there are also limitations to its use, including its limited solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for the research on MPBD. One direction is to investigate its potential use as a therapeutic agent for various diseases. Another direction is to explore its use as a building block for the synthesis of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of MPBD.

Synthesis Methods

The synthesis of MPBD has been achieved using different methods, including the reaction of 4-hydroxybenzaldehyde with 2-methylbenzyl bromide to form 4-(2-methylbenzyloxy)benzaldehyde, which is then reacted with 1-phenyl-3,5-pyrazolidinedione to form MPBD. Other methods include the reaction of 4-hydroxybenzaldehyde with 2-methylbenzyl chloride and the reaction of 4-hydroxybenzaldehyde with 2-methylbenzyl alcohol.

Scientific Research Applications

MPBD has been found to have potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, MPBD has been investigated for its anti-inflammatory and antioxidant activities. It has also been studied for its potential use in the treatment of cancer, diabetes, and Alzheimer's disease. In material science, MPBD has been used as a building block for the synthesis of new materials with unique properties. In analytical chemistry, MPBD has been used as a reagent for the detection of various analytes.